Cas no 2580241-49-0 (2-(benzyloxy)carbonyl-8-oxo-2,7-diazaspiro3.5nonane-5-carboxylic acid)

• Product Name: 2-(benzyloxy)carbonyl-8-oxo-2,7-diazaspiro3.5nonane-5-carboxylic acid
• CAS No: 2580241-49-0
• MF: C₁₆H₁₈N₂O₅
• MW: 318.324524402618
• CID: 5661974
• PubChem ID: 165894291
• Update Time: 2025-08-03

2-(benzyloxy)carbonyl-8-oxo-2,7-diazaspiro3.5nonane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27727685
• 2580241-49-0
• 2-[(benzyloxy)carbonyl]-8-oxo-2,7-diazaspiro[3.5]nonane-5-carboxylic acid
• 2-(benzyloxy)carbonyl-8-oxo-2,7-diazaspiro3.5nonane-5-carboxylic acid

• Inchi： 1S/C16H18N2O5/c19-13-6-16(12(7-17-13)14(20)21)9-18(10-16)15(22)23-8-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H,17,19)(H,20,21)
• InChI Key： GBCMGPBZDRYUJZ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC2(CC(NCC2C(=O)O)=O)C1)=O

Computed Properties

• Exact Mass: 318.12157168g/mol
• Monoisotopic Mass: 318.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(benzyloxy)carbonyl-8-oxo-2,7-diazaspiro3.5nonane-5-carboxylic acid

Comprehensive Overview of 2-(benzyloxy)carbonyl-8-oxo-2,7-diazaspiro[3.5]nonane-5-carboxylic acid (CAS No. 2580241-49-0)

The compound 2-(benzyloxy)carbonyl-8-oxo-2,7-diazaspiro[3.5]nonane-5-carboxylic acid (CAS No. 2580241-49-0) is a highly specialized spirocyclic structure with significant potential in pharmaceutical and biochemical research. Its unique diazaspiro scaffold and carboxylic acid functionality make it a valuable intermediate for drug discovery, particularly in the development of protease inhibitors and peptide mimetics. Researchers are increasingly focusing on such spiro compounds due to their conformational rigidity and ability to mimic bioactive peptides, a topic trending in AI-driven drug design and computational chemistry forums.

One of the most searched questions in scientific databases revolves around the synthetic routes for spirocyclic compounds like 2-(benzyloxy)carbonyl-8-oxo-2,7-diazaspiro[3.5]nonane-5-carboxylic acid. This compound is typically synthesized via multistep organic reactions, including protecting group strategies (e.g., Cbz (benzyloxycarbonyl)) and cyclization techniques. Its CAS No. 2580241-49-0 is frequently queried in patent literature, highlighting its relevance in intellectual property related to small molecule therapeutics.

In the context of user-generated queries, the solubility, stability, and bioavailability of this compound are hot topics. The carboxylic acid moiety allows for salt formation, improving water solubility—a critical factor for drug formulation. Discussions on platforms like ResearchGate often emphasize its role in structure-activity relationship (SAR) studies, particularly for GPCR targets and enzyme modulation.

From an SEO perspective, keywords like "spirocyclic drug intermediates", "Cbz-protected amino acids", and "nonane derivatives in medicinal chemistry" align with current search trends. The compound’s IUPAC name and CAS number are also high-priority terms for academic researchers and industrial chemists. Its potential applications in cancer research and neurodegenerative diseases further amplify its visibility in scientific search engines.

Recent advancements in green chemistry have spurred interest in optimizing the synthesis of 2-(benzyloxy)carbonyl-8-oxo-2,7-diazaspiro[3.5]nonane-5-carboxylic acid using catalytic methods or biocatalysis. This aligns with the broader sustainability trend in pharmaceutical manufacturing, a subject dominating conference proceedings and peer-reviewed journals. The compound’s chiral centers also make it a candidate for asymmetric synthesis studies, another trending topic in organic chemistry communities.

In summary, 2-(benzyloxy)carbonyl-8-oxo-2,7-diazaspiro[3.5]nonane-5-carboxylic acid (CAS No. 2580241-49-0) represents a nexus of structural novelty, therapeutic potential, and synthetic challenge. Its prominence in high-impact research ensures continued relevance in both academic and industrial settings, driven by evolving drug discovery paradigms and technological advancements.